Cas no 1213465-43-0 (Benzenepropanol, γ-amino-3-(cyclopentyloxy)-, (γS)-)

• Product Name: Benzenepropanol, γ-amino-3-(cyclopentyloxy)-, (γS)-
• CAS No: 1213465-43-0
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 5593327
• PubChem ID: 145708514
• Update Time: 2025-10-22

Benzenepropanol, γ-amino-3-(cyclopentyloxy)-, (γS)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanol, γ-amino-3-(cyclopentyloxy)-, (γS)-
• N16416
• 1213465-43-0
• (3S)-3-AMINO-3-(3-CYCLOPENTYLOXYPHENYL)PROPAN-1-OL

• Inchi： 1S/C14H21NO2/c15-14(8-9-16)11-4-3-7-13(10-11)17-12-5-1-2-6-12/h3-4,7,10,12,14,16H,1-2,5-6,8-9,15H2/t14-/m0/s1
• InChI Key： GPFHBNLUSHSQMV-AWEZNQCLSA-N
• SMILES： C1([C@@H](N)CCO)=CC=CC(OC2CCCC2)=C1

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.123±0.06 g/cm3(Predicted)
• Boiling Point: 404.0±35.0 °C(Predicted)
• pka: 14.88±0.10(Predicted)

Additional information on Benzenepropanol, γ-amino-3-(cyclopentyloxy)-, (γS)-

Comprehensive Overview of Benzenepropanol, γ-amino-3-(cyclopentyloxy)-, (γS)- (CAS No. 1213465-43-0)

Benzenepropanol, γ-amino-3-(cyclopentyloxy)-, (γS)- (CAS No. 1213465-43-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the cyclopentyloxy moiety and the γ-amino functional group, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug development, especially for targeting neurological and metabolic disorders.

The compound's stereochemistry, denoted by the (γS) configuration, plays a critical role in its biological activity. This specificity is often explored in chiral synthesis and enantioselective catalysis, which are hot topics in modern organic chemistry. With the growing demand for precision medicine and targeted therapies, compounds like Benzenepropanol, γ-amino-3-(cyclopentyloxy)-, (γS)- are increasingly relevant. Its molecular structure aligns with current trends in small-molecule drug discovery, where researchers focus on optimizing pharmacokinetics and reducing off-target effects.

In recent years, the scientific community has shown a surge in interest around neuroprotective agents and GPCR modulators, both of which are areas where this compound could potentially contribute. The cyclopentyloxy group, in particular, is known to enhance membrane permeability and bioavailability, making it a key feature in drug design. These attributes are frequently discussed in forums and publications related to central nervous system (CNS) therapeutics and enzyme inhibition.

From a synthetic chemistry perspective, CAS No. 1213465-43-0 presents interesting challenges and opportunities. Its preparation often involves multi-step organic reactions, including asymmetric synthesis and protecting group strategies. These techniques are widely searched by chemists looking for innovative ways to streamline complex syntheses. Additionally, the compound's potential as a building block for peptidomimetics has been noted, which ties into the broader field of bioconjugation and drug delivery systems.

The pharmacological profile of Benzenepropanol, γ-amino-3-(cyclopentyloxy)-, (γS)- is another area of active investigation. Preliminary studies suggest interactions with neurotransmitter receptors, though detailed mechanistic insights remain under exploration. This aligns with the broader industry focus on receptor-ligand interactions and signal transduction pathways. Given the rise of computational chemistry and AI-driven drug discovery, this compound could serve as a valuable case study for molecular docking simulations and QSAR modeling.

In summary, Benzenepropanol, γ-amino-3-(cyclopentyloxy)-, (γS)- (CAS No. 1213465-43-0) represents a fascinating intersection of chemistry and biology. Its structural complexity, combined with its potential therapeutic relevance, makes it a compound worth watching in the evolving landscape of medicinal chemistry and pharmaceutical innovation. As research continues to uncover its full potential, this molecule may well become a cornerstone in the development of next-generation therapeutics.